cis-11,12-Epoxy-14(Z)-eicosenoic acid

• Molecular Formula: C20H36O3
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C20H36O3/c1-2-3-4-5-9-12-15-18-19(23-18)16-13-10-7-6-8-11-14-17-20(21)22/h9,12,18-19H,2-8,10-11,13-17H2,1H3,(H,21,22)/b12-9-/t18-,19+/m1/s1
• InChIKey: DTMJFRNHKXMKBD-HPAYKRKXSA-N

cis-11,12-Epoxy-14(Z)-eicosenoic Acid: Procurement Guide

cis-11,12-Epoxy-14(Z)-eicosenoic acid (CAS 109217-14-3) is a C20 epoxy fatty acid belonging to the epoxy-eicosenoic acid subclass [1]. It is characterized by a cis-epoxide at the 11,12 position and a cis-double bond at the 14(Z) position, with a molecular formula of C20H36O3 and a molecular weight of 324.50 [2]. The compound is primarily referenced in specialized lipid databases and vendor catalogs as a high-purity (>98%) research reagent .

Pathway study fitLipoxygenase inhibition research context

Structural probeC20 epoxy fatty acid for lipidomics studies

Research reagentHigh-purity grade for reproducible assays

• [1] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [2] PubChem. cis-11,12-Epoxy-14(Z)-eicosenoic acid. https://pubchem.ncbi.nlm.nih.gov/compound/6440730 View Source

cis-11,12-Epoxy-14(Z)-eicosenoic Acid: Irreplaceability vs. Common Analogs

Generic substitution with more common epoxy fatty acids (e.g., vernolic acid, coronaric acid, or EETs) is not scientifically justified. cis-11,12-Epoxy-14(Z)-eicosenoic acid possesses a unique combination of a C20 carbon chain, a 14(Z) double bond, and a specific 11,12-epoxide configuration that dictates its distinct physicochemical properties [1]. Specifically, its logP of 6.45 and topological polar surface area of 49.83 Ų differ significantly from shorter-chain C18 analogs, directly impacting membrane permeability and target interaction [1][2]. Furthermore, this compound is described as a potent lipoxygenase inhibitor, a functional profile not shared by all epoxy fatty acids [3].

Functional annotationLipoxygenase inhibitor annotation may not apply to alchornoic acid

Lipophilicity shiftLipophilicity profile may shift membrane partitioning vs C18 analogs

RegiochemistryC20 chain and 14(Z)-double bond differ from C18 coronaric acid

• [1] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [2] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [3] Medical University of Lublin. MeSH Concept: 11,12-Epoxy-14-eicosenoic Acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source

cis-11,12-Epoxy-14(Z)-eicosenoic Acid: Key Differentiators from Analogs

Lipoxygenase Inhibition Profile

cis-11,12-Epoxy-14(Z)-eicosenoic acid is explicitly annotated as a 'potent lipoxygenase inhibitor' that interferes with arachidonic acid metabolism, a functional property not universally observed across the epoxy fatty acid class [1]. This functional annotation provides a specific experimental rationale for selection in studies targeting the lipoxygenase pathway, differentiating it from analogs like cis-14,15-epoxy-11(Z)-eicosenoic acid (alchornoic acid), which is not described with this activity [2].

Lipoxygenase Inhibitor

Class-level

Annotated lipoxygenase inhibitor vs alchornoic acid: no annotation

Supports lipoxygenase pathway study context

MeSH class-level annotation; data to verify

Evidence Dimension	Functional annotation as a lipoxygenase inhibitor
Target Compound Data	Annotated as a potent lipoxygenase inhibitor
Comparator Or Baseline	cis-14,15-Epoxy-11(Z)-eicosenoic acid (alchornoic acid) with no lipoxygenase inhibitor annotation
Quantified Difference	Qualitative difference in annotated functional profile
Conditions	MeSH annotation based on literature evidence

Why This Matters

This functional annotation provides a specific, testable hypothesis for target engagement that is not applicable to other structurally similar epoxy-eicosenoic acids, guiding experimental design.

• [1] Medical University of Lublin. MeSH Concept: 11,12-Epoxy-14-eicosenoic Acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source
• [2] Kleiman R, et al. Alchornea cordifolia seed oil: A rich source of a new C20 epoxide, (+)cis-14,15-epoxy-cis-11-eicosenoic acid. Lipids. 1977 Jul;12(7):610-2. PMID: 27519847. View Source

Lipophilicity and Polarity vs. C18 Epoxy Acids

The calculated logP for cis-11,12-Epoxy-14(Z)-eicosenoic acid is 6.45, with a topological polar surface area (TPSA) of 49.83 Ų [1]. In contrast, the common C18 epoxy fatty acid vernolic acid (12,13-epoxy-9(Z)-octadecenoic acid) has a logP of 5.87 and a TPSA of 49.8 Ų [2]. The 0.58 log unit difference indicates that cis-11,12-Epoxy-14(Z)-eicosenoic acid is approximately 3.8 times more lipophilic, which can significantly influence membrane partitioning and bioavailability in cellular assays.

Lipophilicity (logP)

Reported

Target logP 6.45, C18 analog 5.87

Lipophilicity may influence membrane partitioning

Calculated values; cross-study context

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 6.45
Comparator Or Baseline	Vernolic acid logP = 5.87
Quantified Difference	ΔlogP = 0.58 (approx. 3.8x more lipophilic)
Conditions	Calculated using ChemAxon software as reported in Lipid Maps

Why This Matters

Higher lipophilicity can affect compound solubility, membrane permeability, and distribution in in vitro and in vivo models, making it a critical selection criterion for lipid-based assays.

• [1] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [2] Lipid Maps Structure Database (LMSD). LMFA01070004: Vernolic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070004 View Source

C20 Chain and 14(Z)-Double Bond Specificity

cis-11,12-Epoxy-14(Z)-eicosenoic acid is a C20 epoxy fatty acid with a specific cis double bond at the 14(Z) position [1]. This structural feature distinguishes it from common C18 epoxy acids like coronaric acid (9,10-epoxy-12(Z)-octadecenoic acid) [2] and from other C20 epoxy acids like alchornoic acid, which has the epoxide at the 14,15 position and the double bond at 11(Z) [3]. The precise positioning of the epoxide and the double bond can determine substrate specificity for epoxide hydrolases and other metabolic enzymes.

Structural Identity

Class-level

C20, 11,12-epoxide, 14(Z)-double bond vs C18 and regioisomers

Regiospecific metabolism requires precise selection

Structural comparison; metabolic relevance

Evidence Dimension	Carbon chain length and double bond position
Target Compound Data	C20, epoxide at 11,12, double bond at 14(Z)
Comparator Or Baseline	Coronaric acid: C18, epoxide at 9,10, double bond at 12(Z); Alchornoic acid: C20, epoxide at 14,15, double bond at 11(Z)
Quantified Difference	Qualitative difference in chain length and regiochemistry
Conditions	Structural comparison based on published chemical data

Why This Matters

Regiospecific metabolism by epoxide hydrolases and cytochrome P450s can lead to different downstream metabolites and biological activities, necessitating precise compound selection for metabolic studies.

• [1] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [2] Lipid Maps Structure Database (LMSD). LMFA01070005: Coronaric acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070005 View Source
• [3] Kleiman R, et al. Alchornea cordifolia seed oil: A rich source of a new C20 epoxide, (+)cis-14,15-epoxy-cis-11-eicosenoic acid. Lipids. 1977 Jul;12(7):610-2. PMID: 27519847. View Source

Antioxidant Activity Differentiation

cis-11,12-Epoxy-14(Z)-eicosenoic acid is described as serving as an antioxidant in fats and oils [1]. This property is not universally shared by all epoxy fatty acids. For example, vernolic acid, a common C18 epoxy acid, is primarily used as a chemical feedstock and its antioxidant potential is less well-characterized in a comparative context [2]. This suggests a potential functional advantage in applications where oxidative stability is critical.

Antioxidant Activity

Class-level

Annotated antioxidant in fats/oils vs vernolic acid not annotated

Supports lipid stabilization research context

Class-level annotation; requires validation

Evidence Dimension	Antioxidant activity
Target Compound Data	Annotated as an antioxidant in fats and oils
Comparator Or Baseline	Vernolic acid: antioxidant activity not a primary annotation
Quantified Difference	Qualitative difference in functional annotation
Conditions	Based on MeSH annotation

Why This Matters

For applications in lipid chemistry, food science, or materials science, antioxidant properties can influence the selection of a specific epoxy fatty acid as a stabilizer or functional additive.

• [1] Medical University of Lublin. MeSH Concept: 11,12-Epoxy-14-eicosenoic Acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source
• [2] PubChem. Vernolic acid. https://pubchem.ncbi.nlm.nih.gov/compound/6451452 View Source

cis-11,12-Epoxy-14(Z)-eicosenoic Acid: Recommended Application Scenarios

Lipoxygenase Pathway and Inflammation Research

Given its annotation as a potent lipoxygenase inhibitor [1], cis-11,12-Epoxy-14(Z)-eicosenoic acid is a rational choice for studies investigating the role of lipoxygenase in arachidonic acid metabolism and inflammation. Researchers should prioritize this compound over analogs without this functional annotation when designing experiments to probe lipoxygenase-mediated pathways.

Lipidomics and Regiospecific Epoxide Metabolism

The unique combination of a C20 chain, 11,12-epoxide, and 14(Z) double bond [2] makes this compound a valuable standard or probe in lipidomics studies aimed at understanding the metabolic fate of specific epoxy fatty acids. Its distinct structure can help differentiate between the activity of various epoxide hydrolases and cytochrome P450 isoforms.

Lipophilic Formulation and Membrane Interaction Studies

With a calculated logP of 6.45 [3], cis-11,12-Epoxy-14(Z)-eicosenoic acid is significantly more lipophilic than common C18 epoxy acids. This property makes it suitable for studies examining the relationship between lipophilicity and membrane permeability or for formulating lipid-based delivery systems where increased lipophilicity is desired.

Antioxidant Research in Lipid Systems

The documented antioxidant activity in fats and oils [4] positions this compound as a candidate for research into the stabilization of lipid-based products, including food ingredients, cosmetics, and industrial lubricants. Its C20 chain length may offer advantages over shorter-chain antioxidants in specific formulations.

Application

Selection Property

Validation Focus

Lipoxygenase pathway studies

Reported lipoxygenase inhibitor annotation

Arachidonic acid metabolism endpoint context

Epoxy fatty acid lipidomics

C20, 11,12-epoxide, 14(Z)-double bond identity

Epoxide hydrolase and CYP isoform differentiation

Lipid-based delivery and membrane studies

Lipophilicity profile vs C18 epoxy acids

Membrane partitioning assay context

Lipid oxidative stability research

Reported antioxidant annotation in lipid systems

Oxidative stability endpoint context

• [1] Medical University of Lublin. MeSH Concept: 11,12-Epoxy-14-eicosenoic Acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source
• [2] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [3] Lipid Maps Structure Database (LMSD). LMFA01070024: 11,12-epoxy-14Z-Eicosenoic acid. https://www.lipidmaps.org/databases/lmsd/LMFA01070024 View Source
• [4] Medical University of Lublin. MeSH Concept: 11,12-Epoxy-14-eicosenoic Acid. https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source